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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl Alcohol

Cat. No.: B1333230 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-fluorobenzyl alcohol: Properties, Synthesis, and

Commercial Availability

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Bromo-4-fluorobenzyl alcohol
(CAS No. 229027-89-8), a critical building block in modern organic synthesis and

pharmaceutical development. Designed for researchers, medicinal chemists, and process

development scientists, this document synthesizes key data on its physicochemical properties,

chemical reactivity, synthetic applications, commercial sourcing, and safe handling protocols.

Introduction: A Versatile Halogenated Intermediate
2-Bromo-4-fluorobenzyl alcohol is a strategically functionalized aromatic compound. Its

structure, featuring a primary alcohol, a bromine atom, and a fluorine atom on a benzene ring,

offers multiple reaction sites. This unique arrangement makes it an invaluable intermediate for

constructing complex molecular architectures.[1] The bromine and fluorine substituents impart

distinct electronic and steric properties that are highly sought after in drug discovery, where

they can modulate a molecule's reactivity, lipophilicity, and metabolic stability.[1][2]

Consequently, this compound is frequently utilized as a key starting material in the synthesis of

novel therapeutic agents, particularly those targeting neurological and cardiovascular

conditions, as well as in the development of specialty chemicals and agrochemicals.[2][3][4]
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Physicochemical and Structural Properties
The utility of any chemical intermediate begins with a thorough understanding of its

fundamental properties. 2-Bromo-4-fluorobenzyl alcohol is typically a white to off-white

crystalline solid under standard conditions, with moderate thermal stability.[2][5]

Property Value Source(s)

CAS Number 229027-89-8 [1][2][3]

Molecular Formula C₇H₆BrFO [2]

Molecular Weight 205.02 g/mol

Appearance
White to almost white powder

or crystal
[2][4][5]

Melting Point 68 - 72 °C [2][5]

Boiling Point
~262.3 °C (at atmospheric

pressure)
[5]

Density ~1.658 g/cm³ [5]

Purity (Typical) ≥ 98% (GC) [2]

InChI Key
XGAMLBPEVCLQEJ-

UHFFFAOYSA-N

SMILES String BrC1=C(CO)C=CC(F)=C1

Solubility
Generally soluble in water and

common organic solvents
[5]

Chemical Reactivity and Synthetic Logic
The synthetic versatility of 2-Bromo-4-fluorobenzyl alcohol stems from the distinct reactivity

of its three primary functional regions: the hydroxyl group, the bromine atom, and the

fluorinated aromatic ring.

Hydroxyl Group (-CH₂OH): As a primary alcohol, this group is readily oxidized to form the

corresponding aldehyde (2-bromo-4-fluorobenzaldehyde) or carboxylic acid, providing entry
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into a vast array of subsequent chemical transformations.[5][6] It can also participate in

standard etherification and esterification reactions to build more complex side chains.[5]

Bromine Atom (-Br): The carbon-bromine bond is a critical reactive handle, particularly for

palladium-catalyzed cross-coupling reactions.[5] This site is ideal for forming new carbon-

carbon bonds via well-established methodologies like Suzuki, Heck, and Sonogashira

couplings, which are foundational for assembling larger molecular frameworks from smaller

fragments.[1][5]

Fluorine Atom (-F): The highly electronegative fluorine atom significantly influences the

electron distribution of the aromatic ring.[1] In drug development, the incorporation of fluorine

is a common strategy to enhance metabolic stability, improve binding affinity, and increase

lipophilicity, potentially leading to compounds with improved pharmacokinetic profiles.[1]

The diagram below illustrates the key reactive sites of the molecule.

Caption: Key reactive sites on 2-Bromo-4-fluorobenzyl alcohol.

Core Applications in Research and Development
The unique structural features of 2-Bromo-4-fluorobenzyl alcohol make it a valuable tool

across several scientific disciplines.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of APIs

(Active Pharmaceutical Ingredients).[2][3][4] Its utility is particularly noted in the development

of drugs for neurological and cardiovascular diseases.[2][3]

Organic Synthesis: Chemists widely use it as a versatile building block for creating complex,

highly functionalized organic molecules.[1][2]

Material Science: The compound is employed in the formulation of specialty polymers and

resins, where the presence of halogen atoms can enhance properties like thermal stability

and chemical resistance.[2][3]

Biochemical Research: It is used in studies related to enzyme inhibition and receptor

binding, helping to elucidate biochemical pathways and identify potential therapeutic targets.

[2]
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Agrochemicals: The scaffold is also used in the synthesis of modern agrochemicals,

contributing to the creation of more effective and selective crop protection agents.[2][4]

Experimental Protocol: Microwave-Assisted
Oxidation
A key transformation of 2-Bromo-4-fluorobenzyl alcohol is its oxidation to 2-bromo-4-

fluorobenzaldehyde. The following protocol describes a general method for this conversion

using microwave irradiation, a technique often employed to accelerate reaction times.

Objective: To synthesize 2-bromo-4-fluorobenzaldehyde from 2-bromo-4-fluorobenzyl
alcohol.

Materials:

2-Bromo-4-fluorobenzyl alcohol (Substrate, 0.2 mmol)

Iron(III) chloride hexahydrate (FeCl₃·6H₂O) (Catalyst, 0.002 mmol, 5.4 mg)

Triphenylmethanol (Co-catalyst/additive, 0.2 mmol, 52 mg)

Dry microwave reaction vessel

Procedure:

Vessel Preparation: Add the 2-bromo-4-fluorobenzyl alcohol substrate, FeCl₃·6H₂O, and

triphenylmethanol to a dry microwave reaction vessel.[6]

Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the

reaction mixture at 55 °C for 1 hour.[6]

Reaction Monitoring (Optional): Progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of the

starting material.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

The crude product is then purified using flash column chromatography to isolate the target
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compound, 2-bromo-4-fluorobenzaldehyde.[6]

1. Reaction Setup

2. Synthesis

3. Isolation

Combine Substrate,
FeCl3·6H2O, and

Triphenylmethanol in vessel

Irradiate in Microwave
Reactor (55°C, 1 hr)

Purify via Flash
Column Chromatography

Isolated 2-Bromo-4-
fluorobenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the oxidation of 2-Bromo-4-fluorobenzyl alcohol.

Commercial Availability & Suppliers
2-Bromo-4-fluorobenzyl alcohol is commercially available from a range of chemical suppliers

catering to research and bulk manufacturing needs. Availability and pricing are subject to

change and should be confirmed directly with the vendors.
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Supplier
Noted Purity /
Grade

CAS Number Typical Form Source(s)

Sigma-Aldrich

(Merck)
≥ 98% 229027-89-8 Solid

Chem-Impex ≥ 98% (GC) 229027-89-8

White to almost

white powder to

crystal

[2]

NINGBO INNO

PHARMCHEM

CO.,LTD.

Not specified 229027-89-8 White powder [1][3][4]

Note: This is not an exhaustive list. Other suppliers may exist. Pricing is often available upon

request or by logging into a supplier's portal.

Safety, Handling, and Storage
Proper handling of 2-Bromo-4-fluorobenzyl alcohol is essential for laboratory safety. It is

classified as acutely toxic if swallowed and can cause skin and serious eye irritation.

GHS Pictograms: GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark).

Signal Word: Danger / Warning.

Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Precautions: Use in a well-ventilated area or under a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
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and a lab coat. Avoid formation of dust and aerosols. Wash hands thoroughly after handling.

[7][8][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

Recommended storage temperature is between 2 - 8 °C.[2]

Conclusion
2-Bromo-4-fluorobenzyl alcohol has established itself as a cornerstone intermediate in

synthetic chemistry. Its strategically placed functional groups provide a reliable platform for

generating molecular diversity, enabling significant advancements in drug discovery, material

science, and agrochemical development.[1][2] A firm understanding of its properties, reactivity,

and handling requirements allows researchers to leverage its full potential for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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